3,5-Dimethyl-1,2-cyclopentanedione
3,5-Dimethyl-1,2-cyclopentanedione
3, 5-Dimethyl-1, 2-cyclopentanedione, also known as fema 3269 or caramel, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3, 5-Dimethyl-1, 2-cyclopentanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3, 5-dimethyl-1, 2-cyclopentanedione is primarily located in the cytoplasm. 3, 5-Dimethyl-1, 2-cyclopentanedione is a sweet, caramel, and maple tasting compound that can be found in coffee and coffee products. This makes 3, 5-dimethyl-1, 2-cyclopentanedione a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
13494-07-0
VCID:
VC0088784
InChI:
InChI=1S/C7H10O2/c1-4-3-5(2)7(9)6(4)8/h4-5H,3H2,1-2H3
SMILES:
CC1CC(C(=O)C1=O)C
Molecular Formula:
C7H10O2
Molecular Weight:
126.15 g/mol
3,5-Dimethyl-1,2-cyclopentanedione
CAS No.: 13494-07-0
Main Products
VCID: VC0088784
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol
CAS No. | 13494-07-0 |
---|---|
Product Name | 3,5-Dimethyl-1,2-cyclopentanedione |
Molecular Formula | C7H10O2 |
Molecular Weight | 126.15 g/mol |
IUPAC Name | 3,5-dimethylcyclopentane-1,2-dione |
Standard InChI | InChI=1S/C7H10O2/c1-4-3-5(2)7(9)6(4)8/h4-5H,3H2,1-2H3 |
Standard InChIKey | MIDXCONKKJTLDX-UHFFFAOYSA-N |
Isomeric SMILES | C[C@@H]1C[C@@H](C(=O)C1=O)C |
SMILES | CC1CC(C(=O)C1=O)C |
Canonical SMILES | CC1CC(C(=O)C1=O)C |
Colorform | AMORPHOUS; DARK BROWN DARK-BROWN, THICK LIQUID 1 PART DISSOLVED IN 1000 PARTS WATER YIELDS CLEAR SOLUTION HAVING A DISTINCT YELLOWISH ORANGE COLOR WHEN DISSOLVED IN WATER & SPREAD ON A THIN LAYER GLASS PLATE, IT APPEARS HOMOGENEOUS, REDDISH BROWN, & TRANSPARENT |
Density | ABOUT 1.35 0.5 g/ml at 20° |
Melting Point | Mp 91-92 ° 91-92°C |
Physical Description | Solid light yellow to yellowish brown powder with a maple, burnt sugar odou |
Description | 3, 5-Dimethyl-1, 2-cyclopentanedione, also known as fema 3269 or caramel, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3, 5-Dimethyl-1, 2-cyclopentanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3, 5-dimethyl-1, 2-cyclopentanedione is primarily located in the cytoplasm. 3, 5-Dimethyl-1, 2-cyclopentanedione is a sweet, caramel, and maple tasting compound that can be found in coffee and coffee products. This makes 3, 5-dimethyl-1, 2-cyclopentanedione a potential biomarker for the consumption of this food product. |
Shelf Life | IN MOST PRODUCTS, CARAMEL HAS VERY GOOD STABILITY |
Solubility | MISCIBLE WITH WATER IN ALL PROPORTIONS; MISCIBLE WITH DILUTE ALCOHOL UP TO 55% BY VOLUME; IMMISCIBLE WITH SOLVENT HEXANE INSOL IN BENZENE, CHLOROFORM, ETHER, ACETONE, PETROLEUM ETHER, OIL TURPENTINE insoluble in wate |
PubChem Compound | 61634 |
Last Modified | Nov 11 2021 |
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